Strategic Synthesis and Application of 3,4,5-Trimethoxyphenylacetonitrile (CAS 13338-63-1) in Advanced Drug Development
Strategic Synthesis and Application of 3,4,5-Trimethoxyphenylacetonitrile (CAS 13338-63-1) in Advanced Drug Development
Executive Summary
In the landscape of organic synthesis and drug design, the 3,4,5-trimethoxyphenyl moiety is a privileged pharmacophore, known for its profound interactions with various biological targets, including the colchicine-binding site of tubulin and 5-HT receptors. 3,4,5-Trimethoxyphenylacetonitrile (TMPAN) , identified by CAS number 13338-63-1, serves as a cornerstone intermediate for embedding this structural motif into complex Active Pharmaceutical Ingredients (APIs). This whitepaper provides a rigorous technical breakdown of TMPAN’s physicochemical properties, validated synthetic methodologies, and downstream applications in modern pharmacology.
Physicochemical Profiling
Understanding the physical and chemical behavior of TMPAN is critical for optimizing reaction conditions, particularly in biphasic systems or purification workflows. The compound's electron-rich aromatic ring paired with the electron-withdrawing nitrile group creates a unique reactivity profile.
| Property | Value |
| CAS Number | 13338-63-1 |
| Molecular Formula | C₁₁H₁₃NO₃ |
| Molecular Weight | 207.23 g/mol |
| Appearance | White to light yellow crystalline powder |
| Melting Point | 76.0 – 79.0 °C |
| Purity (GC) | >97.0% |
| Solubility Profile | Soluble in ethanol, chloroform, DMSO; low in water |
| IR Signature (C≡N) | ~2250 cm⁻¹ (sharp) |
Data compiled from standard chemical reference specifications [1].
Mechanistic Pathways & Synthesis Logic
The industrial and laboratory-scale synthesis of TMPAN relies on two primary strategic pathways:
-
The SN2 Cyanation Pathway (Preferred): This involves the nucleophilic aliphatic substitution of 3,4,5-trimethoxybenzyl chloride (or bromide) using an alkali metal cyanide (NaCN or KCN). Due to the primary benzylic nature of the electrophile, the SN2 mechanism is highly favored, proceeding rapidly with minimal steric hindrance.
-
The Erlenmeyer Azlactone Synthesis: An older, yet historically significant route involving the condensation of 3,4,5-trimethoxybenzaldehyde with hippuric acid, followed by hydrolysis and decarboxylation [2].
For modern API development, the SN2 cyanation is preferred due to its superior atom economy and scalability.
Synthetic pathway of 3,4,5-Trimethoxyphenylacetonitrile via SN2 cyanation.
Validated Experimental Protocol: Biphasic SN2 Cyanation
As a Senior Application Scientist, I emphasize that a robust protocol must not only provide steps but also explain the thermodynamic and kinetic reasoning behind them. The following procedure is designed as a self-validating system to ensure high-yield conversion.
Step 1: Co-Solvent System Preparation
-
Action: Dissolve 1.5 equivalents of Potassium Cyanide (KCN) in a minimal volume of deionized water. Separately, dissolve 1.0 equivalent of 3,4,5-trimethoxybenzyl chloride in methanol (or acetone).
-
Causality: Cyanide salts are strictly water-soluble, whereas the highly organic trimethoxybenzyl chloride requires an organic solvent. Utilizing a miscible co-solvent system (methanol/water) ensures that the nucleophile and electrophile encounter each other in a homogeneous phase at reflux. This overcomes the severe mass-transfer limitations of a strictly biphasic system without necessitating a phase-transfer catalyst (PTC).
Step 2: Controlled Nucleophilic Addition
-
Action: Slowly add the aqueous KCN solution to the methanolic chloride solution under vigorous stirring. Heat the mixture to a gentle reflux (approx. 65–70 °C for methanol) for 2 to 4 hours.
-
Causality: The SN2 displacement of the primary benzylic chloride is rapid. Gentle reflux provides the activation energy necessary to drive the reaction to completion. The temperature must be strictly controlled; exceeding the solvent's boiling point risks the volatilization of unreacted organics or the unwanted hydrolysis of the newly formed nitrile into a carboxylic acid.
Step 3: In-Process Self-Validation (TLC & IR)
-
Action: Withdraw a 50 µL aliquot, dilute in ethyl acetate, and spot on a silica gel TLC plate (Eluent: 80:20 Hexanes:Ethyl Acetate). Visualize under UV light (254 nm).
-
Validation: The reaction is deemed complete when the higher Rf spot (starting chloride) completely disappears, replaced by a lower Rf spot (the more polar nitrile). For orthogonal validation, a quick IR scan of an evaporated aliquot should reveal a sharp, distinct C≡N stretching frequency at ∼2250 cm−1 .
Step 4: Workup and Crystallization
-
Action: Concentrate the mixture under reduced pressure to remove the bulk of the methanol. Extract the aqueous residue with chloroform or diethyl ether (3x). Wash the combined organic layers with 10% sodium thiosulfate and brine, then dry over anhydrous Na2SO4 .
-
Causality: Removing the organic solvent first forces the product out of the aqueous phase, maximizing extraction efficiency. The sodium thiosulfate wash quenches any reactive impurities, while brine prevents emulsion formation.
-
Validation: Evaporate the solvent and recrystallize the crude residue from petroleum ether (60-80 °C). The formation of white to light-yellow scale-like crystals with a sharp melting point of 76.0–79.0 °C definitively confirms the purity of the target API intermediate.
Downstream Applications in Drug Development
TMPAN is not an end-product; it is a highly versatile node in the synthesis of several critical pharmacological and analytical compounds.
-
Anti-tubulin Agents (Combretastatin A-4 Analogues): Combretastatin A-4 (CA-4) is a potent natural cytotoxic agent. The 3,4,5-trimethoxyphenyl pharmacophore is absolute requisite for its binding to the colchicine site of tubulin. TMPAN is subjected to a Knoevenagel condensation with various heterocyclic carbaldehydes (e.g., indole-2-carbaldehyde) in sodium methoxide/methanol to yield cis-restricted (Z)-cyanocombretastatin analogues. These analogues exhibit sub-nanomolar growth inhibition against diverse human cancer cell lines [3].
-
Neuroactive Compounds (Mescaline Synthesis): The reduction of the nitrile group using a strong reducing agent like Lithium Aluminum Hydride ( LiAlH4 ) yields the primary amine, mescaline (3,4,5-trimethoxyphenethylamine) [4]. This compound is a classic 5-HT2A receptor agonist used extensively in neuropharmacological and psychiatric research to study serotonin pathways.
-
Analytical Chemistry Standards: Beyond synthesis, TMPAN is utilized as an internal standard during the determination of the antibiotic vancomycin in serum. The method involves a direct and rapid solvent precipitation of protein, where TMPAN's distinct retention time and reliable UV absorbance profile make it an ideal calibrator [2].
Downstream pharmacological and analytical applications of the title compound.
References
- Capot Chemical. "13338-63-1 | 3,4,5-Trimethoxyphenylacetonitrile." Capot Chemical Co., Ltd.
- Sigma-Aldrich. "3,4,5-Trimethoxyphenylacetonitrile 97 13338-63-1." MilliporeSigma.
- National Institutes of Health (PMC). "Synthesis, anticancer activity and molecular docking studies on a series of heterocyclic trans-cyanocombretastatin analogues as antitubulin agents." PMC.
- Brainly / Educational Resources. "Mescaline, a hallucinogenic amine obtained from the peyote cactus, has been synthesized in two steps..." Brainly.
